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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Calcium lodate Hexahydrate. The
following procedural guidance details operational plans for safe handling and disposal.

Chemical Identifier:
e Name: Calcium iodate hexahydrate
e Synonyms: lodic acid (HIO3), calcium salt, hexahydrate[1]

e CAS Number: 10031-33-1[2]

Hazard Identification and Classification

Calcium iodate hexahydrate is classified as a strong oxidizer and can cause skin, eye, and
respiratory irritation.[3][4] Contact with combustible materials may cause a fire.[3]
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Hazard Class GHS Category Hazard Statement
I . H272: May intensify fire;
Oxidizing solids Category 2 o
oxidizer[4][5]
o H315: Causes skin irritation[2]
Skin irritation Category 2 5]
o H319: Causes serious eye
Eye irritation Category 2A L
irritation[2][5]
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation[2][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Calcium iodate

hexahydrate to prevent exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
(EU) or OSHA 29 CFR
1910.133 (US).[5][6]

Protects against splashes and
airborne particles causing

serious eye irritation.

Skin Protection

Impervious clothing and
appropriate protective gloves
(e.g., nitrile rubber).[5][6]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[3] Required when

dusts are generated.[7]

Protects against inhalation of
dust which may cause

respiratory irritation.[2]

Operational Plan for Handling
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Adherence to the following step-by-step operational plan is crucial for the safe handling of
Calcium iodate hexahydrate.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood.[2]
e Ensure an eyewash station and safety shower are readily accessible.[6]
e Remove all combustible materials from the handling area.[3]
 Inspect all PPE for integrity before use.[5]

2. Handling the Chemical:

e Avoid generating dust.[2]

e Weigh and transfer the chemical carefully.

o Keep the container tightly closed when not in use.[2]

e Avoid contact with skin, eyes, and clothing.[2]

e Wash hands thoroughly after handling.[2]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[6]

o Keep the container tightly closed.[2]

» Store away from combustible materials and reducing agents.[3][8]

Emergency Procedures

Immediate and appropriate response to an emergency is critical.
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Emergency Situation Procedural Steps

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention.[2][3]

Immediately flush skin with plenty of running
water for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. Wash clothing
before reuse. Seek medical attention if irritation
persists.[2][3]

Remove the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2][6]

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[2][3]

Evacuate personnel from the area. Wear
appropriate PPE.[5] For solid spills, sweep or
vacuum up the material and place it into a
Spil suitable, labeled disposal container.[3][6] Avoid
generating dust. Do not use combustible
materials like paper towels for cleanup.[3]
Ventilate the area and wash the spill site after

material pickup is complete.[4]

Disposal Plan

Dispose of Calcium iodate hexahydrate and its containers in accordance with all applicable
federal, state, and local regulations.
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e Unused Product: Dispose of as hazardous waste.[2] Some sources suggest offering surplus
and non-recyclable solutions to a licensed disposal company or burning in a chemical
incinerator equipped with an afterburner and scrubber.[5]

o Contaminated Packaging: Dispose of as unused product in a licensed disposal facility.[5] Do
not mix with other waste.[7]

Visual Workflow Diagrams

The following diagrams illustrate the key workflows for handling Calcium iodate hexahydrate.
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Start: Prepare for Handling

tep 1

Don PPE:
- Safety Goggles
- Gloves
- Lab Coat

tep 2

Ensure Adequate Ventilation
(Fume Hood)

Handle Chemical:
- Avoid Dust

- Keep Container Closed

Step 4b

Store Properly:
- Cool, Dry, Ventilated
- Away from Combustibles

Clean Work Area &
Wash Hands

End of Process

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Calcium lodate Hexahydrate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b592682?utm_src=pdf-body-img
https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Evacuate Immediate Area

'

Don Appropriate PPE

Contain Spill
(Avoid Dust)

Clean Up Spill:

- Sweep/Vacuum
- Use non-combustible material

Place in Labeled
Hazardous Waste Container

Decontaminate Area &
Wash Hands

:

End of Response

Click to download full resolution via product page

Caption: Emergency Response Protocol for a Calcium lodate Hexahydrate Spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b592682?utm_src=pdf-body-img
https://www.benchchem.com/product/b592682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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